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Compound of Interest

Compound Name: Floverine

Cat. No.: B1672849 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, there is

currently no available information to suggest that Floverine has any established applications in

neuroscience research. Efforts to find data on its mechanism of action, effects on signaling

pathways, or use in experimental neuroscience protocols have been unsuccessful.

Floverine, chemically identified as 2-(3,5-dimethoxyphenoxy)ethanol, is listed in chemical

databases such as PubChem.[1] However, these entries lack information on its biological

activity or any history of its use in neurological studies. The synonym "LL 1452" also does not

yield any relevant results in the context of neuroscience.[1]

It is possible that the query about Floverine's applications in neuroscience stems from a

confusion with other similarly named or acting compounds. For instance, searches for

"Floverine" have sometimes led to information about Fenoverine, a known smooth muscle

relaxant that acts by modulating calcium channels.[2][3] Another compound that has appeared

in related searches is Papaverine, an opium alkaloid that also functions as a smooth muscle

relaxant and vasodilator, with a mechanism that may involve phosphodiesterase inhibition and

effects on calcium channels.[4][5][6][7]

Given the complete absence of scientific literature on Floverine's use in neuroscience, it is not

possible to provide the requested detailed application notes, experimental protocols, or data

tables. The signaling pathways and experimental workflows involving this compound in a

neuroscience context are unknown.
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Researchers, scientists, and drug development professionals interested in neuromodulatory

compounds are encouraged to verify the identity of the molecule of interest. In the event that

"Floverine" is a novel or proprietary compound not yet described in public-facing scientific

literature, any information regarding its use would be held by the developing entity. As it stands,

the scientific community has not published any findings on the application of Floverine in

neuroscience research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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